2-(phenylimino)-5-(3-thienylmethylene)-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-2-phenylimino-5-(thiophen-3-ylmethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H10N2OS2/c17-13-12(8-10-6-7-18-9-10)19-14(16-13)15-11-4-2-1-3-5-11/h1-9H,(H,15,16,17)/b12-8+
• InChI Key: BWQKYTZAXKTZAZ-XYOKQWHBSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=C2NC(=O)C(=CC3=CSC=C3)S2
• Isomeric SMILES: C1=CC=C(C=C1)N=C2NC(=O)/C(=C\C3=CSC=C3)/S2
• Molecular Formula: C14H10N2OS2
• Molecular Weight: 286.4 g/mol

Description

2-(phenylimino)-5-(3-thienylmethylene)-1,3-thiazolidin-4-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound is also known as PTZ and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 2-(phenylimino)-5-(3-thienylmethylene)-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that it works by inhibiting the growth of cancer cells and bacteria. It may also work by reducing inflammation in the body.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and bacteria. It has also been shown to reduce inflammation in the body. In animal studies, it has been shown to have analgesic and antipyretic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(phenylimino)-5-(3-thienylmethylene)-1,3-thiazolidin-4-one in lab experiments is its potential to inhibit the growth of cancer cells and bacteria. It may also be useful in reducing inflammation in the body. However, one limitation is that its mechanism of action is not fully understood. Additionally, more research is needed to determine its potential side effects and toxicity.

Future Directions

There are several future directions for research on 2-(phenylimino)-5-(3-thienylmethylene)-1,3-thiazolidin-4-one. One direction is to further explore its potential applications in medicine, agriculture, and materials science. Another direction is to determine its potential side effects and toxicity. Additionally, more research is needed to fully understand its mechanism of action and how it interacts with other compounds.

Synthesis Methods

2-(phenylimino)-5-(3-thienylmethylene)-1,3-thiazolidin-4-one can be synthesized using various methods. One of the most common methods is the reaction of thiosemicarbazide with 3-thiophenecarboxaldehyde in the presence of acetic acid. The resulting product is then reacted with benzaldehyde to obtain the final compound. Other methods include the reaction of thiosemicarbazide with 3-thiophenecarboxaldehyde in the presence of sulfuric acid and the reaction of thiosemicarbazide with 3-thiophenecarboxaldehyde in the presence of hydrochloric acid.

Scientific Research Applications

2-(phenylimino)-5-(3-thienylmethylene)-1,3-thiazolidin-4-one has been studied for its potential applications in various fields. In medicine, it has been shown to have antimicrobial, anticancer, and anti-inflammatory properties. In agriculture, it has been studied for its potential use as a pesticide. In materials science, it has been studied for its potential use in the synthesis of new materials.